N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: N-[2-(4-fluoro-2-methylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H15FN2O2/c1-11-9-13(17)7-8-14(11)19-15(20)10-18-16(21)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: QCPSYGVIUSAHJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

“N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide” is a chemical compound with the molecular formula C16H14F2N2O2. It is related to the class of organic compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Molecular Structure Analysis

The molecular structure of “N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide” can be represented by the molecular formula C16H14F2N2O2. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Mechanism of Action

Target of Action

The primary target of N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide is currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary target, it is challenging to determine the exact biochemical pathways affected by N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide . Once the target is identified, it will be possible to map out the downstream effects on various biochemical pathways.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide are currently unknown . These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Result of Action

The molecular and cellular effects of N-{2-[(4-fluoro-2-methylphenyl)amino]-2-oxoethyl}benzamide’s action are currently unknown . These effects can be determined once the compound’s primary target and mode of action are identified.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its target .